N-(2-ethoxyphenyl)-2-((3-(3-isopropoxypropyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[[4-oxo-3-(3-propan-2-yloxypropyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H29N3O5S/c1-4-32-21-13-8-6-11-19(21)27-22(30)16-35-26-28-23-18-10-5-7-12-20(18)34-24(23)25(31)29(26)14-9-15-33-17(2)3/h5-8,10-13,17H,4,9,14-16H2,1-3H3,(H,27,30)
• InChI Key: XADPJNKUIKQDFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCCOC(C)C)OC4=CC=CC=C43
• Molecular Formula: C26H29N3O5S
• Molecular Weight: 495.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((3-(3-isopropoxypropyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H29N3O5S and its molecular weight is 495.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel heterocyclic compounds derived from benzofuro[3,2-d]pyrimidin analogs shows significant promise in medicinal chemistry. These compounds are crafted through sophisticated synthetic pathways, leading to the development of molecules with potential anti-inflammatory, analgesic, and anticancer properties. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone has demonstrated analgesic and anti-inflammatory activities, highlighting the therapeutic potential of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Furthermore, the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been investigated, showing appreciable cancer cell growth inhibition against several cancer cell lines (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Radiosynthesis and Imaging Applications

Radiosynthesis of selective radioligands for imaging with positron emission tomography (PET) represents another crucial application. The development of [18F]PBR111, a selective radioligand, illustrates the use of pyrazolo[1,5-a]pyrimidineacetamides for in vivo imaging of the translocator protein (18 kDa), a technique that can significantly contribute to neurological and oncological research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antitumor and Antimicrobial Applications

The exploration of antitumor and antimicrobial activities of these compounds is extensive. Novel synthesis and antitumor evaluation of polyfunctionally substituted heterocyclic compounds, for instance, have shown high inhibitory effects against various cancer cell lines, underlining the importance of such molecules in developing new cancer therapies (Shams, Mohareb, Helal, & Mahmoud, 2010). Additionally, the synthesis and antimicrobial activity of thienopyrimidine linked rhodanine derivatives have demonstrated significant potency against bacterial and fungal strains, providing a foundation for the development of new antimicrobial agents (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).